![molecular formula C6H8K2NO9V-3 B592979 bpV(pic) CAS No. 148556-27-8](/img/no-structure.png)
bpV(pic)
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Overview
Description
bpV(pic) is a bisperoxovanadium inhibitor of protein phosphotyrosine phosphatases with selectivity for phosphatase and tensin homolog (PTEN), a tumor suppressor phosphatase involved in cell cycle regulation . It has been used in cell culture treatment to study the route of activation of multiple pathways required for human endogenous retroviruses (HERV) transcription .
Synthesis Analysis
A study has shown that a composite scaffold consisting of an acellular spinal cord (ASC) scaffold and incorporated bpV(pic) loaded poly (lactic-co-glycolic acid) (PLGA) microspheres was developed . The bpV(pic)/PLGA/ASC scaffolds showed excellent biocompatibility and promoted the viability of neural stem cells and axonal growth in vitro .
Chemical Reactions Analysis
bpV(pic) has been reported to have neuroprotective effects in several central nervous system injury/disease models . It has been used in cell culture treatment to study the route of activation of multiple pathways required for HERV transcription .
Physical and Chemical Properties Analysis
bpV(pic) is a faintly yellow to dark yellow powder . It is soluble in water at 20 mg/mL and should be stored at -20°C, protected from light . Its empirical formula is K2VOO2O2C6H4NO2 · 2H2O and its molecular weight is 367.27 .
Scientific Research Applications
1. Cancer Research
bpV(pic), a derivative of vanadium and an inhibitor of protein tyrosine phosphatases, shows potential in cancer treatment. In pediatric low-grade gliomas, it has demonstrated antineoplastic properties, including reduced cell viability and migration, and increased apoptosis (Ajeawung et al., 2013).
2. Traumatic Brain Injury
bpV(pic) has been investigated for its role in improving functional recovery after traumatic brain injury (TBI). It is found to reduce blood-brain barrier permeability, decrease neuron apoptosis, and enhance neurological function recovery in TBI rats (Ding et al., 2013).
3. Diabetes Research
In the context of diabetes, bpV(pic) has shown insulin-like actions in human fat cells. It has been observed to decrease lipolysis and enhance glucose uptake, although its effect on glucose uptake is impaired in non-insulin-dependent diabetes mellitus (NIDDM) adipocytes (Yu et al., 1997).
4. Alzheimer’s Disease Research
bpV(pic) offers protective effects against amyloid β-peptide-induced oxidative stress and neurotoxicity, suggesting its potential therapeutic application in neurodegenerative diseases like Alzheimer’s Disease (Liu et al., 2017).
5. Neuroprotection in Spinal Cord Injury
In studies of spinal cord injury, bpV(pic) has been found to promote axonal regeneration and functional recovery. It modulates AMPA receptor subunits, reducing brain edema and improving neurological outcomes (Chen et al., 2015).
6. Stroke and Cerebral Ischemia
bpV(pic) has been observed to confer neuroprotection in cerebral ischemia injury, possibly through ERK 1/2 activation and PTEN inhibition (Liu et al., 2018).
7. Leishmaniasis Treatment
bpV(pic) has been studied for its role in controlling the progression of leishmaniasis by modulating nitric oxide-dependent microbicidal action (Matte et al., 2000).
8. Neural Stem Cell Research
bpV(pic) promotes the proliferation and differentiation of neural stem cells, which could have implications in various neurological disorders (Liu et al., 2019).
9. Corneal Endothelial Wound Healing
In ophthalmology, bpV(pic) has been shown to accelerate corneal endothelial wound healing, potentially useful for treating corneal endothelial dysfunction (Zhang et al., 2020).
Mechanism of Action
Target of Action
The primary target of bpV(pic) is Phosphatase and Tensin Homolog (PTEN) . PTEN is a tumor suppressor phosphatase involved in cell cycle regulation . It plays a crucial role in mediating intracellular signaling of cell proliferation and survival .
Mode of Action
bpV(pic) specifically inhibits PTEN . It contains a polar side chain, which makes it a preferred inhibitor over its parent compound, which targets several other phosphatases . The inhibition of PTEN by bpV(pic) leads to the upregulation of downstream PI3K/Akt signaling .
Biochemical Pathways
The inhibition of PTEN by bpV(pic) leads to the activation of the PI3K/Akt signaling pathway . This pathway plays a key role in cell survival and growth. Interestingly, the activation of ERK 1/2, another important signaling pathway, by bpV(pic) is also observed, and this activation is independent of the inhibition of PTEN .
Pharmacokinetics
It’s known that bpv(pic) can be used in cell culture treatments , suggesting that it can be absorbed and distributed in the body. More research would be needed to fully understand the pharmacokinetics of bpV(pic).
Result of Action
bpV(pic) has been shown to have significant neuroprotective effects. For example, it has been used to treat models of neurological injury, where it demonstrated significant effects on motor neuron (MN) survival . In a study involving a mouse model of Amyotrophic Lateral Sclerosis (ALS), treatment with bpV(pic) significantly ameliorated ventral horn motor neuron loss and increased neuromuscular innervation .
Action Environment
The environment can influence the action, efficacy, and stability of bpV(pic). For instance, in the context of neurological injury or disease, the presence of factors such as oxidative stress, inflammation, and excitotoxicity can influence the effectiveness of bpV(pic) . .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
bpV(pic) plays a significant role in biochemical reactions, particularly as a PTEN inhibitor . It interacts with enzymes such as Akt and ERK1/2, proteins that are crucial in cell survival and proliferation . The nature of these interactions involves the inhibition of PTEN, leading to the upregulation of phosphorylated Akt (p-Akt) and ERK1/2 (p-ERK 1/2) .
Cellular Effects
bpV(pic) has profound effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For instance, bpV(pic) has been shown to protect against oxygen-glucose deprivation (OGD)-induced neuronal death and promote the functional recovery of stroke animals through PTEN inhibition and ERK 1/2 activation .
Molecular Mechanism
The molecular mechanism of action of bpV(pic) involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . By inhibiting PTEN, bpV(pic) increases the levels of p-Akt and p-ERK 1/2, thereby promoting cell survival and proliferation .
Temporal Effects in Laboratory Settings
It has been shown to confer neuroprotection in cerebral ischemia injury, suggesting potential long-term effects on cellular function .
Dosage Effects in Animal Models
The effects of bpV(pic) at different dosages in animal models have not been fully explored. Its neuroprotective effects suggest that it may have a dose-dependent impact on neuronal survival .
Metabolic Pathways
bpV(pic) is involved in the PI3K/Akt signaling pathway, a critical metabolic pathway in cells . It interacts with enzymes such as PTEN and Akt, influencing metabolic flux and metabolite levels .
Transport and Distribution
Given its role in cellular signaling pathways, it is likely to be widely distributed within cells .
Subcellular Localization
Given its role in the PI3K/Akt signaling pathway, it is likely to be found in regions of the cell where this pathway is active .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway of bpV(pic) involves the reaction of bis(1,10-phenanthroline)(picolinato)oxovanadium(IV) with hydrogen peroxide in the presence of picolinic acid.", "Starting Materials": [ "Bis(1,10-phenanthroline)(picolinato)oxovanadium(IV)", "Hydrogen peroxide", "Picolinic acid" ], "Reaction": [ "Step 1: Dissolve Bis(1,10-phenanthroline)(picolinato)oxovanadium(IV) and picolinic acid in dichloromethane.", "Step 2: Add hydrogen peroxide dropwise to the mixture while stirring at room temperature.", "Step 3: Continue stirring the mixture for several hours until the reaction is complete.", "Step 4: Extract the product with dichloromethane and dry over anhydrous magnesium sulfate.", "Step 5: Purify the product by column chromatography and obtain bpV(pic) as a yellow powder." ] } | |
CAS No. |
148556-27-8 |
Molecular Formula |
C6H8K2NO9V-3 |
Molecular Weight |
367.266 |
IUPAC Name |
dipotassium;oxovanadium;pyridine-2-carboxylate;diperoxide;dihydrate |
InChI |
InChI=1S/C6H5NO2.2K.2O2.2H2O.O.V/c8-6(9)5-3-1-2-4-7-5;;;2*1-2;;;;/h1-4H,(H,8,9);;;;;2*1H2;;/q;2*+1;2*-2;;;;/p-1 |
InChI Key |
PEYZFTZGLJFPRG-UHFFFAOYSA-M |
SMILES |
C1=CC=NC(=C1)C(=O)[O-].O.O.[O-][O-].[O-][O-].O=[V].[K+].[K+] |
Synonyms |
Bisperoxovanadium(pic) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the primary mechanism of action of bpV(pic)?
A1: bpV(pic) acts as a potent inhibitor of protein tyrosine phosphatases (PTPs). [, ] PTPs play a crucial role in regulating various cellular processes, including cell growth, differentiation, and signaling pathways. By inhibiting PTPs, bpV(pic) can modulate these processes, leading to diverse downstream effects. [, , , ]
Q2: How does bpV(pic) exert its insulin-mimetic effects?
A2: bpV(pic) mimics insulin's action by inhibiting the dephosphorylation of insulin receptors. [] This inhibition leads to prolonged activation of the insulin receptor signaling pathway, promoting glucose uptake and glycogen synthesis. [, ]
Q3: What is the role of the PI3K/Akt pathway in bpV(pic)'s mechanism of action?
A3: bpV(pic) has been shown to activate the PI3K/Akt signaling pathway, a crucial pathway involved in cell survival, growth, and proliferation. [, , , , , , , ] This activation is thought to contribute to its neuroprotective effects observed in various models. [, , , ]
Q4: Does bpV(pic) influence nitric oxide (NO) production?
A4: Yes, studies have shown that bpV(pic) can increase interferon-γ-induced nitric oxide generation in macrophages, potentially through the ERK pathway and AP-1 activation. [, ] This modulation of NO production is significant due to NO's role in immune responses and cell signaling.
Q5: What is the molecular formula and weight of bpV(pic)?
A5: The molecular formula of bpV(pic) is C6H4NO7VK2, and its molecular weight is 351.3 g/mol. []
Q6: What spectroscopic techniques are used to characterize bpV(pic)?
A6: Various spectroscopic methods are used to characterize bpV(pic), including 1H NMR, 13C NMR, 51V NMR, Infrared Spectroscopy, and Electrospray Ionization Mass Spectrometry (ESI-MS). [, , ] These techniques provide information about the compound's structure, bonding properties, and stability in solution.
Q7: How does the ancillary ligand in bpV(pic) influence its activity?
A7: The ancillary ligand, picolinate, appears to play a role in tissue targeting, affecting the compound's potency in different tissues. [] For instance, bpV(pic) effectively stimulates glycogen synthesis in skeletal muscle, whereas its analogue bpV(phen) does not, suggesting tissue-specific effects related to the ancillary ligand. []
Q8: What is known about the stability of bpV(pic) in solution?
A8: bpV(pic) exhibits varying stability in aqueous solutions depending on factors like pH, temperature, and the presence of other ions. [, ] Research suggests that the ancillary ligand and its coordination with the vanadium center play a role in its stability.
Q9: How do different ligands affect the stability of bpV(pic) analogues?
A9: Studies comparing bpV(pic) with analogues like bpV(phen) and bpV(oxa) show that the nature of the ancillary ligand significantly influences their stability in aqueous solutions. [] This difference in stability is likely due to variations in the steric hindrance and electronic properties of the ligands affecting the complex's structure and its susceptibility to hydrolysis. [, ]
Q10: What are the potential therapeutic applications of bpV(pic)?
A10: Research suggests potential therapeutic applications for bpV(pic) in treating:
- Neurological diseases: It has shown neuroprotective effects in models of spinal cord injury, [, , , ] Alzheimer's disease, [] retinal detachment, [] and traumatic brain injury. []
- Metabolic disorders: Its insulin-mimetic properties make it a potential candidate for treating diabetes. [, , ]
- Wound healing: Studies suggest it may accelerate wound healing in corneal epithelium and endothelium. [, ]
- Infectious diseases: It has shown protective effects against Leishmania infection in murine models. []
Q11: Are there any concerns regarding the use of bpV(pic) in therapeutic applications?
A11: While promising, bpV(pic)'s therapeutic potential requires further investigation. Some concerns include:
- Off-target effects: As a potent PTP inhibitor, it can potentially affect various cellular processes, leading to unintended consequences. []
- Toxicity: While some studies have shown promising safety profiles, more comprehensive toxicological studies are needed. []
- Drug delivery: Efficient delivery to target tissues while minimizing systemic exposure remains a challenge. []
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